Cas no 2877639-26-2 (4-(5-chloropyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one)

• Product Name: 4-(5-chloropyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one
• CAS No: 2877639-26-2
• MF: C₁₅H₁₄ClFN₄O
• MW: 320.749265193939
• CID: 5328004
• PubChem ID: 165435145
• Update Time: 2025-07-16

4-(5-chloropyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS040863243
• 4-(5-chloropyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one
• F6751-4515
• 2877639-26-2
• 4-(5-Chloro-2-pyrimidinyl)-1-[(4-fluorophenyl)methyl]-2-piperazinone

• Inchi： 1S/C15H14ClFN4O/c16-12-7-18-15(19-8-12)21-6-5-20(14(22)10-21)9-11-1-3-13(17)4-2-11/h1-4,7-8H,5-6,9-10H2
• InChI Key： WHQLGSSWRVBKQG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCN(C2=NC=C(Cl)C=N2)CC1=O

Computed Properties

• Exact Mass: 320.0840169g/mol
• Monoisotopic Mass: 320.0840169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.4±60.0 °C(Predicted)
• pka: 1.52±0.42(Predicted)

Additional information on 4-(5-chloropyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one

Introduction to 4-(5-chloropyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one (CAS No. 2877639-26-2)

4-(5-chloropyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its structural complexity and potential biological activity. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2877639-26-2, belongs to a class of molecules that are frequently explored for their pharmacological properties. The presence of both chloropyrimidine and fluorophenyl moieties in its structure suggests a high degree of specificity, which is often leveraged in the design of drugs targeting various diseases.

The 5-chloropyrimidin-2-yl substituent is a key feature of this molecule, contributing to its unique electronic and steric properties. Pyrimidine derivatives are well-documented for their role in medicinal chemistry, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. The chlorine atom at the 5-position enhances the electrophilicity of the pyrimidine ring, making it more reactive in nucleophilic substitution reactions, which is a common strategy in drug synthesis.

Complementing the pyrimidine core is the (4-fluorophenyl)methyl group, which introduces a fluorine atom into the aromatic ring. Fluorine substitution is a prevalent modification in drug design due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The 4-fluorophenyl moiety specifically contributes to hydrophobic interactions and can influence the compound's solubility and permeability across biological membranes.

The piperazine ring in 4-(5-chloropyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one further enhances its potential as a pharmacophore. Piperazine derivatives are known for their versatility in drug development, often serving as key components in antipsychotic, antihistamine, and antiparasitic medications. The nitrogen atoms in the piperazine ring can form hydrogen bonds with biological targets, improving binding affinity and selectivity.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological activity of this compound more efficiently. Studies have indicated that derivatives of this chemical scaffold may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The chloropyrimidine and fluorophenyl groups are particularly critical in these interactions, as they can engage in specific hydrogen bonding or hydrophobic interactions with target proteins.

In vitro studies have begun to unravel the mechanism of action for 4-(5-chloropyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one, revealing potential applications in modulating signaling pathways relevant to neurodegenerative diseases. The combination of structural elements that enhance binding affinity with biological targets makes this compound a promising candidate for further investigation. Researchers are particularly interested in how modifications to the fluorophenyl group can fine-tune its pharmacological profile without compromising efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The introduction of fluorine atoms, for instance, often necessitates specialized reagents and conditions to achieve optimal regioselectivity.

As interest in fluorinated compounds continues to grow due to their favorable pharmacokinetic properties, 4-(5-chloropyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one represents an important area of research within medicinal chemistry. Its unique structural features offer a rich platform for designing novel therapeutic agents with enhanced potency and selectivity. Future studies may explore its potential as an intermediate in larger synthetic schemes or as a lead compound for drug development programs targeting neurological and metabolic disorders.

The growing body of literature on pyrimidine-based compounds underscores their significance in modern drug discovery. By leveraging structural motifs like those found in 4-(5-chloropyrimidin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one, researchers can develop innovative strategies to address unmet medical needs. The interplay between chemical structure and biological activity remains a cornerstone of pharmaceutical innovation, driving progress toward safer and more effective treatments.